![molecular formula C17H9Cl3N4O2 B1670474 Diclazuril CAS No. 101831-37-2](/img/structure/B1670474.png)
Diclazuril
Overview
Description
Synthesis Analysis
The synthesis of Diclazuril involves several steps, including the use of concentrated hydrochloric acid, Sodium Nitrite, and tin protochloride . The process results in the formation of 4- (4-chlorine cyanobenzyl)-3,5-dichloro phenyl hydrazine .Molecular Structure Analysis
This compound crystallizes in space group P21/a with a = 27.02080(18), b = 11.42308(8), c = 5.36978(5) Å, β = 91.7912(7)°, V = 1656.629(15) Å3, and Z = 4 . The crystal structure consists of layers of molecules parallel to the ac-plane . A strong N–H⋯O hydrogen bond links the molecules into dimers along the a-axis .Chemical Reactions Analysis
This compound belongs to the class of organic compounds known as diphenylacetonitriles . These are cyclic aromatic compounds containing a diphenylacetonitrile moiety, which consists of a diphenylmethane linked to and acetonitrile to form 2,2-diphenylacetonitrile .Physical And Chemical Properties Analysis
This compound is a solid with a molecular weight of 407.64 g/mol . It has a solubility of 16 mg/mL in DMSO . The compound’s formula is C17H9Cl3N4O2 .Scientific Research Applications
Proteomic Analysis and Molecular Mechanism
Diclazuril, an effective benzeneacetonitrile anticoccidial, has been extensively studied for its action against Eimeria tenella, a parasite that causes coccidiosis. A proteomic analysis revealed that this compound significantly affects 13 target proteins related to metabolism, protein synthesis, and host cell invasion, suggesting potential transcriptional regulation patterns and targets for E. tenella intervention (Shen et al., 2014).
Pharmacokinetics and Activity in Chickens
Research has focused on the stereoselective pharmacokinetics and residue elimination of this compound's enantiomers, R-DIC and S-DIC, in chickens. It was found that S-DIC has about 2 and 1.4 times the area under the concentration-time curve and half-life of R-DIC, respectively. The study also explored the stereoselective residual elimination in chicken tissues and the anticoccidial activity of these enantiomers (Zhang et al., 2020).
Bioavailability in Cattle
A study on cattle showed that the bioavailability of this compound as a sodium salt is about 2.5 times higher than as a pure compound. This research provides insights into the pharmacokinetics and metabolism of this compound in cattle, highlighting the potential for clinical application in bovine protozoal diseases (Dirikolu et al., 2022).
Impact on Apoptosis and Mitochondrial Function
This compound's effects on the apoptosis and mitochondrial transmembrane potential in E. tenella merozoites were studied. Results indicated that this compound induced morphological changes and affected mitochondrial function, playing a role in mitochondrial-dependent apoptosis in merozoites (Zhou et al., 2010).
Chiral Separation and Racemization
Research on the chiral separation of this compound enantiomers and their racemization in solution has provided valuable information for future studies on enantioselective bioactive, metabolic, and toxicological activities of this compound (Huang et al., 2020).
Protective Potential in Poultry
A study on the protective potential of this compound-treated oocysts against coccidiosis in layer chicks demonstrated significant decreases in disease severity and an increased body weight gain in chicks immunized with this compound-treated oocysts, suggesting an alternative approach for using dicllazuril-treated oocysts to protect chicks against Eimeria challenge (El-Ashram et al., 2019).
Rapid Detection in Food Samples
A study developed a one-step indirect competitive enzyme-linked immunosorbent assay (icELISA) for the rapid and specific detection of this compound residues in animal-origin food samples. This approach demonstrated good performance with high sensitivity and reliability, making it a potential tool for monitoring this compound residues (Zhang et al., 2020).
Pharmacokinetics in Horses
The pharmacokinetics of this compound at different doses in adult horses were evaluated, providing insights into the drug's concentration in plasma and cerebrospinal fluid and suggesting its potential for inhibiting Sarcocystis neurona in cell culture (Hunyadi et al., 2015).
Stability and Degradation Analysis
A study developed a high-performance liquid chromatographic method for determining this compound in the presence of its degradation products, contributing to the understanding of the drug's stability and degradation under various conditions (Rezk, 2015).
Nanotechnology in Veterinary Medicine
Research on the efficacy of a 5% this compound nanoemulsion against chicken coccidiosis showed significant improvements in health parameters, indicating the potential of nanotechnology in enhancing the efficacy of anticoccidial drugs (Jing, 2011).
Safety and Hazards
Diclazuril is classified as a Category 2 reproductive toxin and a Category 2 specific target organ toxin, with potential effects on the lungs, lymph nodes, and liver . Contact with dust can cause mechanical irritation or drying of the skin, and dust contact with the eyes can lead to mechanical irritation . It may form an explosive dust-air mixture during processing, handling, or by other means .
Future Directions
Diclazuril is currently used as a veterinary pharmaceutical for equine protozoal myeloencephalitis (EPM) in horses and as a coccidiostat in broiler chickens . Future research may focus on expanding its use to other coccidiostats and poultry species . Additionally, the development and application of a physiologically based pharmacokinetic (PBPK) model for this compound to predict its residues in broilers is a promising area of research .
Mechanism of Action
Target of Action
Diclazuril, a benzeneacetonitrile anticoccidial agent, is primarily targeted against various stages of Eimeria tenella . Eimeria tenella is a protozoan parasite that causes coccidiosis, a significant disease in poultry farms . The compound’s primary targets are the asexual or sexual stages of coccidia .
Mode of Action
It induces morphological changes and attenuates the mitochondrial transmembrane potential in merozoites . This compound is also known to suppress serine/threonine protein phosphatase type 5 expression .
Biochemical Pathways
This compound affects the biochemical pathways involved in the development and survival of the parasite. It induces ultrastructural changes and significantly increases the ratio of early apoptosis and late apoptosis/necrosis in second-generation merozoites . This suggests that this compound may induce mitochondrial-dependent apoptosis in second-generation merozoites of E. tenella .
Pharmacokinetics
The pharmacokinetics of this compound have been studied in various species. In quails and pigeons, the peak plasma concentrations were attained at 8 hours, and the elimination half-lives were 30.74 and 26.48 hours, respectively . The area under the plasma concentration-time curve from time zero to the last sample (AUC0-last) values were 155.67 and 343.57 μg h/mL, respectively . The mean residence time was 30.71 hours in quails and 39.68 hours in pigeons .
Result of Action
The action of this compound results in the disruption of the parasite’s life cycle, leading to the degeneration of schizonts and gamonts . It induces morphological changes and attenuates the mitochondrial transmembrane potential in merozoites . This leads to an increase in apoptosis, disrupting the development and survival of the parasite .
Action Environment
The action, efficacy, and stability of this compound can be influenced by environmental factors. For instance, the rate of oocyst sporulation, which significantly impacts the epidemiology of infections in chicken flocks, is primarily governed by three pivotal factors: temperature, humidity, and oxygen levels . Furthermore, this compound has been found to be safe for the environment for neutral/alkaline soils (pH ≥ 7) .
Biochemical Analysis
Biochemical Properties
Diclazuril plays a crucial role in biochemical reactions by interacting with specific enzymes, proteins, and other biomolecules. It primarily targets the asexual and sexual stages of the Eimeria parasite’s life cycle, disrupting the development and replication of the parasite. This compound inhibits the activity of enzymes involved in the parasite’s energy metabolism, leading to a decrease in ATP production and ultimately causing the death of the parasite .
Cellular Effects
This compound exerts significant effects on various types of cells and cellular processes. In Eimeria tenella, this compound induces apoptosis and disrupts mitochondrial transmembrane potential in second-generation merozoites. This results in ultrastructural changes and increased apoptosis rates, leading to the death of the parasite . Additionally, this compound affects cell signaling pathways, gene expression, and cellular metabolism, further contributing to its anticoccidial activity .
Molecular Mechanism
The molecular mechanism of this compound involves its interaction with specific biomolecules, leading to enzyme inhibition and changes in gene expression. This compound binds to enzymes involved in the parasite’s energy metabolism, inhibiting their activity and reducing ATP production. This disruption in energy metabolism leads to the death of the parasite. Additionally, this compound affects the expression of genes involved in the parasite’s development and replication, further contributing to its anticoccidial effects .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time due to its stability, degradation, and long-term effects on cellular function. This compound is relatively stable under various stress conditions, including acidic, alkaline, photolytic, thermal, and oxidative stress . Its degradation products may also contribute to its overall efficacy. Long-term studies have shown that this compound maintains its anticoccidial activity over extended periods, with minimal loss of potency .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. In lambs, a single administration of 1 mg this compound per kg body weight or two administrations at 3 to 4 weeks of age and 3 weeks later is effective in preventing coccidiosis . Higher doses may lead to toxic or adverse effects, including swelling of centrilobular hepatocytes in mice and vomiting and defecation in dogs . The therapeutic dosage must be carefully monitored to avoid potential toxicity.
Metabolic Pathways
This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that influence its efficacy. The parent compound represents the majority of the radioactivity in metabolic studies, indicating minimal metabolism . Minor metabolites have been detected in the faeces, suggesting some degree of metabolic transformation . The metabolic pathways of this compound contribute to its overall pharmacokinetic profile and efficacy.
Transport and Distribution
This compound is transported and distributed within cells and tissues through specific transporters and binding proteins. After oral administration, this compound is absorbed and distributed to various tissues, including the liver, kidney, lung, and heart . The compound is primarily excreted in the faeces, with minimal excretion in the urine . The distribution of this compound within tissues is crucial for its anticoccidial activity.
Subcellular Localization
The subcellular localization of this compound plays a significant role in its activity and function. In Eimeria tenella, this compound induces the nuclear translocation and accumulation of glyceraldehyde-3-phosphate dehydrogenase (GAPDH), leading to apoptosis . The localization of this compound within specific cellular compartments, such as the nucleus, contributes to its overall efficacy in inducing cell death and preventing parasite replication .
Properties
IUPAC Name |
2-(4-chlorophenyl)-2-[2,6-dichloro-4-(3,5-dioxo-1,2,4-triazin-2-yl)phenyl]acetonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H9Cl3N4O2/c18-10-3-1-9(2-4-10)12(7-21)16-13(19)5-11(6-14(16)20)24-17(26)23-15(25)8-22-24/h1-6,8,12H,(H,23,25,26) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZSZFUDFOPOMEET-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(C#N)C2=C(C=C(C=C2Cl)N3C(=O)NC(=O)C=N3)Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H9Cl3N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4046787 | |
Record name | Diclazuril | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4046787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
407.6 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
101831-37-2 | |
Record name | Diclazuril | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=101831-37-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Diclazuril [USAN:USP:INN:BAN] | |
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Record name | Diclazuril | |
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URL | https://www.drugbank.ca/drugs/DB11398 | |
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Record name | DICLAZURIL | |
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Record name | Diclazuril | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4046787 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (+-)-(4-CHLOROPHENYL)[2,6-DICHLORO-4-(3,5-DIOXO-4,5-DIHYDRO-1,2,4-TRIAZIN-2(3H)-YL)PHENYL]ACETONITRILE | |
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Record name | (+-)-(4-CHLOROPHENYL)[2,6-DICHLORO-4-(3,5-DIOXO-4,5-DIHYDRO-1,2,4-TRIAZIN-2(3H)-YL)PHENYL]ACETONITRILE | |
Source | European Chemicals Agency (ECHA) | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | DICLAZURIL | |
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URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/K110K1B1VE | |
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Retrosynthesis Analysis
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